Cas no 2361739-84-4 (N-[1-[2-(Difluoromethoxy)phenyl]-2,2,2-trifluoroethyl]-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-[1-[2-(Difluoromethoxy)phenyl]-2,2,2-trifluoroethyl]-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361739-84-4
• MF: C₁₈H₁₉F₅N₂O₃
• MW: 406.34708237648
• CID: 6005209
• PubChem ID: 145890166
• Update Time: 2025-08-05

N-[1-[2-(Difluoromethoxy)phenyl]-2,2,2-trifluoroethyl]-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26590137
• Z1620831453
• N-[1-[2-(Difluoromethoxy)phenyl]-2,2,2-trifluoroethyl]-1-prop-2-enoylpiperidine-4-carboxamide
• N-{1-[2-(difluoromethoxy)phenyl]-2,2,2-trifluoroethyl}-1-(prop-2-enoyl)piperidine-4-carboxamide
• 2361739-84-4

• Inchi： 1S/C18H19F5N2O3/c1-2-14(26)25-9-7-11(8-10-25)16(27)24-15(18(21,22)23)12-5-3-4-6-13(12)28-17(19)20/h2-6,11,15,17H,1,7-10H2,(H,24,27)
• InChI Key： QXSLVZMFQRDVHI-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1OC(F)F)NC(C1CCN(C(C=C)=O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 406.13158328g/mol
• Monoisotopic Mass: 406.13158328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Additional information on N-[1-[2-(Difluoromethoxy)phenyl]-2,2,2-trifluoroethyl]-1-prop-2-enoylpiperidine-4-carboxamide

Introduction to N-[1-[2-(Difluoromethoxy)phenyl]-2,2,2-trifluoroethyl]-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361739-84-4)

N-[1-[2-(Difluoromethoxy)phenyl]-2,2,2-trifluoroethyl]-1-prop-2-enoylpiperidine-4-carboxamide, identified by its CAS number 2361739-84-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-[1-[2-(Difluoromethoxy)phenyl]-2,2,2-trifluoroethyl]-1-prop-2-enoylpiperidine-4-carboxamide is characterized by its intricate arrangement of functional groups, which includes a Difluoromethoxy substituent on a phenyl ring, a trifluoroethyl group, and a piperidine moiety linked to an acryloyl group. This unique structural configuration contributes to its distinct chemical properties and biological interactions.

In recent years, the development of fluorinated compounds has seen remarkable advancements due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The presence of both Difluoromethoxy and trifluoroethyl groups in this compound suggests that it may possess similar advantages, making it a valuable candidate for drug discovery and development.

The piperidine core is a common pharmacophore in many bioactive molecules, known for its ability to modulate various biological pathways. When combined with an acryloyl group, as seen in N-[1-[2-(Difluoromethoxy)phenyl]-2,2,2-trifluoroethyl]-1-prop-2-enoylpiperidine-4-carboxamide, it can enhance the compound's interaction with biological targets. This structural feature has been exploited in the design of several drugs that target neurological disorders, cardiovascular diseases, and inflammatory conditions.

Recent studies have highlighted the potential of fluorinated piperidine derivatives as inhibitors of enzymes involved in cancer progression. The Difluoromethoxy group, in particular, has been shown to improve the binding affinity of molecules to their target enzymes by increasing lipophilicity and reducing metabolic degradation. Similarly, the trifluoroethyl group can enhance the compound's solubility and bioavailability, which are critical factors for drug efficacy.

The acryloyl moiety in N-[1-[2-(Difluoromethoxy)phenyl]-2,2,2-trifluoroethyl]-1-prop-2-enoylpiperidine-4-carboxamide introduces a reactive site that can participate in covalent bonding with biological targets. This feature is particularly useful in designing probes for biochemical assays and in developing targeted therapies where covalent inhibition is desired.

In the context of drug discovery, the synthesis of N-[1-[2-(Difluoromethoxy)phenyl]-2,2,2-trifluoroethyl]-1-prop-2-enoylpiperidine-4-carboxamide represents a significant achievement due to the complexity of its molecular structure. The synthesis involves multiple steps, including functional group transformations and protection-deprotection strategies, which require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo. Preliminary results suggest that it exhibits potent activity against various disease models. For instance, studies have shown that it can inhibit the activity of key enzymes involved in cancer cell proliferation and survival. Additionally, it has demonstrated anti-inflammatory effects by modulating cytokine production and immune cell function.

The use of computational modeling techniques has played a crucial role in understanding the interactions between N-[1-[2-(Difluoromethoxy)phenyl]-
2265357
Difluoromethoxy